Cas no 5181-05-5 (Propanedinitrile,2-amino-)

Propanedinitrile,2-amino- (CAS 628-87-5) is a nitrile-based organic compound characterized by its two cyano groups and an amino substituent. This structure imparts reactivity suitable for applications in organic synthesis, particularly as a precursor for heterocyclic compounds and pharmaceuticals. Its high electron-withdrawing capacity and bifunctional nature make it valuable in nucleophilic addition reactions and as a building block for complex molecular architectures. The compound exhibits stability under standard conditions, facilitating handling and storage. Its purity and consistent performance are critical for research and industrial processes requiring precise intermediates. Propanedinitrile,2-amino- is often utilized in specialized chemical syntheses where controlled reactivity and functional group compatibility are essential.
Propanedinitrile,2-amino- structure
Propanedinitrile,2-amino- structure
Product Name:Propanedinitrile,2-amino-
CAS No:5181-05-5
MF:C3H3N3
MW:81.076019525528
CID:377313
PubChem ID:151258
Update Time:2025-05-28

Propanedinitrile,2-amino- Chemical and Physical Properties

Names and Identifiers

    • Propanedinitrile,2-amino-
    • Aminomalononitrile; propanedinitrile, 2-amino-; Propanedinitrile, amino-
    • Aminomalononitrile
    • DTXSID40199760
    • GXDKXRIMUVUELI-UHFFFAOYSA-N
    • 2-aminomalononitrile
    • 5181-05-5
    • Propanedinitrile, amino-
    • EN300-77237
    • 2-aminopropanedinitrile
    • AKOS006280584
    • Inchi: 1S/C3H3N3/c4-1-3(6)2-5/h3H,6H2
    • InChI Key: GXDKXRIMUVUELI-UHFFFAOYSA-N
    • SMILES: NC(C#N)C#N

Computed Properties

  • Exact Mass: 81.03279
  • Monoisotopic Mass: 81.033
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 73.6Ų

Experimental Properties

  • Density: 1.177
  • Boiling Point: 232.5°Cat760mmHg
  • Flash Point: 94.4°C
  • Refractive Index: 1.471
  • PSA: 73.6

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